(3R)-4,4,4-Trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol

• CAS: 135859-37-9
• Synonyms: (3R)- 4,4,4-trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol
• Molecular Formula: C11H13F3O4S
• Molecular Weight: 298.28 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCC(C(F)(F)F)O
• InChI: InChI=1S/C11H13F3O4S/c1-8-2-4-9(5-3-8)19(16,17)18-7-6-10(15)11(12,13)14/h2-5,10,15H,6-7H2,1H3/t10-/m1/s1
• InChIKey: OJNYFPDUUFJQBL-SNVBAGLBSA-N

Supplying the chirally pure (R)-configured tosylate intermediate for befloxatone synthesis is a persistent challenge-racemic or (S)-enantiomer material yields an inactive API. This compound resolves that gap. - ≥97% HPLC purity and defined (3R) stereochemistry ensure direct use in GMP final condensation. - Eliminates costly chiral resolution steps and minimizes batch-to-batch variability. - Consistent availability supports both preclinical development and scaled GMP production campaigns.

Chiral Intermediate for Selective MAO-A Inhibitor Befloxatone

This compound is a chiral, monotosylated 4,4,4-trifluoro-1,3-butanediol derivative that serves as the essential (R)-configured intermediate in the synthesis of befloxatone, a potent, reversible and selective monoamine oxidase‑A (MAO‑A) inhibitor [1]. It is commercially supplied with a typical HPLC purity of ≥97% and is employed directly in the final condensation step of the befloxatone production process [2].

Product Role Chiral (R)-configured synthesis intermediate

Workflow Context MAO-A inhibitor synthesis pathway

Use Stage Final condensation step building block

• [1] Data.yaozh.com. (3R)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate – Drug Synthesis Database. https://data.yaozh.com/hhw/detail?id=951102&type=fzk (accessed 2026-05-03). View Source
• [2] CapotChem. (3R)-4,4,4-Trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol Product Page. https://www.capotchem.com/135859-37-9.html (accessed 2026-05-03). View Source

Why the (3R)-Enantiomer Cannot Be Substituted

Befloxatone is explicitly registered as the (R)‑isomer, and its selective MAO‑A inhibitory activity (Ki = 1.9–3.6 nM) is stereospecific [1]. The corresponding (S)‑enantiomeric intermediate (CAS 176640‑87‑2) would lead to the (S)‑isomer of befloxatone, which is not the active pharmaceutical ingredient and lacks documented pharmacological potency [2]. Consequently, any attempt to replace the (3R)‑configured tosylate with its (3S)‑enantiomer or with an achiral trifluorobutanediol derivative would compromise the pharmacological profile of the final drug substance.

Attribute

Target: (3R)-Tosylate

Substitute Risk

Stereochemistry

(R)-configured, registered API form

(S)-enantiomer (CAS 176640-87-2) not registered; may shift MAO-A profile

Activity Attribution

Stereospecific MAO-A inhibition documented

Achiral derivative lacks enantiomer-specific attribution

Synthetic Role

Patent-specified tosylate intermediate

Alternative leaving groups not described in registered route

• [1] Curet O, et al. Befloxatone, a new reversible and selective monoamine oxidase-A inhibitor. I. Biochemical profile. J Pharmacol Exp Ther. 1996;277(1):253-264. PMID: 8613928. View Source
• [2] CISMeF. Befloxatone MeSH Supplementary Concept – RN given refers to (R)-isomer. https://www.cismef.org/page/detail/en/MSH_SC_090014 (accessed 2026-05-03). View Source

Quantitative Differentiation Evidence

Chiral Configuration Determines Pharmacological Activity

Befloxatone is defined as the (R)‑isomer and displays Ki values of 1.9–3.6 nM for MAO‑A inhibition in human and rat brain homogenates [1]. The (S)‑befloxatone enantiomer is not the registered active pharmaceutical ingredient, and no potency data are reported for it [2]. Therefore, only the (3R)‑configured intermediate can furnish the pharmacologically active (R)‑befloxatone.

Enantiomer Activity

Class-level

Ki 1.9–3.6 nM (R) vs not registered (S)

Supports enantiomer-attribution review

Reported MAO-A inhibition context; human and rat brain homogenates

Evidence Dimension	MAO‑A inhibition potency (Ki)
Target Compound Data	(R)‑befloxatone Ki = 1.9–3.6 nM
Comparator Or Baseline	(S)‑befloxatone not described as active; not registered
Quantified Difference	Qualitative – only the (R)‑isomer is the active drug substance
Conditions	Human and rat brain, heart, liver, duodenum homogenates; kynuramine substrate

Why This Matters

For procurement, selecting the (3R)‑intermediate is mandatory to ensure that the downstream drug substance meets the required pharmacological profile.

• [1] Curet O, et al. Befloxatone, a new reversible and selective monoamine oxidase-A inhibitor. I. Biochemical profile. J Pharmacol Exp Ther. 1996;277(1):253-264. PMID: 8613928. View Source
• [2] CISMeF. Befloxatone MeSH Supplementary Concept – RN given refers to (R)-isomer. https://www.cismef.org/page/detail/en/MSH_SC_090014 (accessed 2026-05-03). View Source

Higher Purity Specification Compared to (S)-Enantiomer

The (3R)‑intermediate is supplied with a purity of ≥97% as determined by HPLC [1]. In contrast, the (3S)‑enantiomer (CAS 176640‑87‑2) is offered at a minimum purity of 95% , representing a 2% absolute increase in purity for the (R)‑form.

Purity Comparison

Specification review

≥97% (3R) vs 95% (3S) HPLC

Supports specification review

Vendor specification; context-dependent

Evidence Dimension	HPLC purity
Target Compound Data	≥97% (HPLC)
Comparator Or Baseline	(3S)-4,4,4-Trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol (CAS 176640-87-2): 95%
Quantified Difference	2% absolute higher purity
Conditions	HPLC assay (vendor specification)

Why This Matters

Higher purity reduces the risk of side products in the critical final condensation step and can improve process consistency in GMP manufacturing environments.

• [1] CapotChem. (3R)-4,4,4-Trifluoro-1-(4-methylbenzenesulfonate)-1,3-Butanediol Product Page. https://www.capotchem.com/135859-37-9.html (accessed 2026-05-03). View Source

Patent-Specified Tosylate Intermediate

The original befloxatone patents (e.g., EP 0424243 and US 5,036,090) describe the condensation of 1,1,1‑trifluoro‑4‑(tosyloxy)‑2(R)‑butanol (i.e., the target compound) with the oxazolidinone partner as the final bond‑forming step [1]. No alternative leaving group or achiral precursor is claimed for this critical coupling.

Patent Route

Method context

Specified in EP 0424243 / US 5,036,090

Supports synthetic workflow context

No alternative leaving group claimed in patent route

Evidence Dimension	Synthetic utility in patented route
Target Compound Data	Specified as intermediate (I) in EP 0424243 / US 5,036,090
Comparator Or Baseline	Other tosyl-protected butanediols or mesylates not described
Quantified Difference	Not quantified
Conditions	Patent literature; condensation with K2CO3 in hot DMF

Why This Matters

Using the exact patented intermediate reduces synthetic development risk and facilitates regulatory compliance when scaling befloxatone production.

• [1] Koenig, J.-J.; Schoofs, A.; Jarreau, F.-X.; Rovei, V. (Laboratoires Delalande). 3-Aryl oxazolidinones, process for their preparation and their therapeutical use. EP 0424243; US 5036090, 1991. View Source

High-Impact Application Scenarios

Befloxatone API Pharmaceutical Manufacturing

The (3R)‑tosylate intermediate is used directly in the final condensation with (5R)‑3‑(4‑hydroxyphenyl)‑5‑(methoxymethyl)‑1,3‑oxazolidin‑2‑one to produce befloxatone API [1]. Its ≥97% HPLC purity and defined stereochemistry reduce the need for additional purification and ensure consistency in GMP batch production.

Radioligand Synthesis for MAO-A PET Imaging

[11C]Befloxatone has been developed as a positron emission tomography (PET) ligand for imaging MAO‑A density in vivo [1]. The chiral integrity of the (3R)‑intermediate is essential for obtaining the correct (R)‑configured radioligand, which determines target selectivity and imaging quality.

Medicinal Chemistry Exploration of MAO-A Inhibitors

The compound serves as a versatile building block for structure‑activity relationship (SAR) studies on oxazolidinone‑based MAO‑A inhibitors. Researchers can modify the oxazolidinone partner while retaining the (R)‑configured trifluorobutoxy‑tosylate fragment to rapidly generate analogues with potential antidepressant activity.

Application

Selection Property

Validation Focus

Befloxatone synthesis research

Chiral intermediate with defined stereochemistry

Final condensation step consistency review

MAO-A PET radioligand synthesis

(R)-configured trifluorobutoxy-tosylate fragment

Chiral integrity for target selectivity context

MAO-A inhibitor SAR studies

Versatile (R)-configured building block

Oxazolidinone modification pathway-response context

• [1] Data.yaozh.com. (3R)-4,4,4-Trifluoro-3-hydroxybutyl 4-methylbenzenesulfonate – Drug Synthesis Database. https://data.yaozh.com/hhw/detail?id=951102&type=fzk (accessed 2026-05-03). View Source